Cas no 66463-33-0 ({[(2,3,3,4,4,5,5-Heptafluorocyclopent-1-en-1-yl)oxy]methyl}benzene)

• Product Name: {[(2,3,3,4,4,5,5-Heptafluorocyclopent-1-en-1-yl)oxy]methyl}benzene
• CAS No: 66463-33-0
• MF: C₁₂H₇F₇O
• MW: 300.172208070755
• CID: 2795900
• PubChem ID: 15783599
• Update Time: 2025-04-21

{[(2,3,3,4,4,5,5-Heptafluorocyclopent-1-en-1-yl)oxy]methyl}benzene Chemical and Physical Properties

Names and Identifiers

• MFCD29066558
• 2,3,3,4,4,5,5-Heptafluoro-1-phenoxycyclopent-1-ene
• DTXSID50578244
• {[(2,3,3,4,4,5,5-Heptafluorocyclopent-1-en-1-yl)oxy]methyl}benzene
• 66463-33-0

• Inchi： 1S/C12H7F7O/c13-8-9(20-6-7-4-2-1-3-5-7)11(16,17)12(18,19)10(8,14)15/h1-5H,6H2
• InChI Key： VOSGYAUFVUEVPM-UHFFFAOYSA-N
• SMILES： FC1(C(C(=C(C1(F)F)OCC1C=CC=CC=1)F)(F)F)F

Computed Properties

• Exact Mass: 300.03851198Da
• Monoisotopic Mass: 300.03851198Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų